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Compound of Interest

Compound Name:
3-Amino-4-

(isopropylamino)benzotrifluoride

Cat. No.: B070355 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction
3-Amino-4-(isopropylamino)benzotrifluoride is a substituted benzotrifluoride derivative with

significant potential as a versatile building block in the synthesis of pharmaceuticals and

agrochemicals.[1] Its utility is particularly noted in the development of active pharmaceutical

ingredients (APIs) for central nervous system (CNS) drugs, including selective serotonin

reuptake inhibitors (SSRIs).[2] The presence of the trifluoromethyl group can enhance

metabolic stability and bioavailability in the final drug compounds.[2] This technical guide

provides a comprehensive overview of the known physicochemical properties of this

compound, outlines general experimental protocols for their determination, and contextualizes

its application in drug development.

Core Physicochemical Properties
The physicochemical properties of a compound are critical in drug discovery and development,

influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The available

data for 3-Amino-4-(isopropylamino)benzotrifluoride is summarized below.
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Property Value Source

Molecular Formula C₁₀H₁₃F₃N₂ [2][3][4]

Molecular Weight 218.22 g/mol [2]

Melting Point 63-65 °C [1]

Boiling Point 276.6 °C at 760 mmHg [1]

Density 1.225 g/cm³ [1]

pKa (Predicted) 4.63 ± 0.11 [1]

LogP (Predicted)

No experimental data

available. Predicted values for

similar structures suggest a

moderate lipophilicity.

Aqueous Solubility
No experimental data

available.

Appearance Data not available. [1]

Storage 2-8°C [2]

Experimental Protocols
Accurate determination of physicochemical properties is fundamental. While specific

experimental data for 3-Amino-4-(isopropylamino)benzotrifluoride is limited in publicly

accessible literature, the following section details generalized, standard laboratory protocols for

measuring key parameters.

Melting Point Determination
The melting point is a crucial indicator of purity.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry 3-Amino-4-
(isopropylamino)benzotrifluoride is packed into a capillary tube, sealed at one end, to a
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height of 1-2 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is placed in a melting point apparatus

(e.g., a Thiele tube with heating oil or an automated digital instrument).

Heating: The apparatus is heated slowly and steadily, typically at a rate of 1-2 °C per minute

as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid mass turns into a clear liquid (completion of

melting) are recorded. This range is reported as the melting point. A narrow range (e.g., 0.5-

1.0°C) is indicative of high purity.

Boiling Point Determination
This property is characteristic of a pure liquid compound.

Methodology: Capillary Method

Sample Preparation: A small volume (a few milliliters) of the liquid compound (if applicable,

as this compound is solid at room temperature) is placed in a small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the liquid.

Heating: The test tube assembly, along with a thermometer, is heated in a suitable apparatus

(e.g., an aluminum block or oil bath).

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the inverted capillary. The heating is then discontinued. The temperature at which the liquid

just begins to enter the capillary tube upon cooling is recorded as the boiling point.

pKa Determination
The acid dissociation constant (pKa) is vital for understanding a compound's ionization state at

different physiological pH values, which affects its solubility, permeability, and receptor binding.
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Methodology: Potentiometric Titration

Sample Preparation: A precise amount of 3-Amino-4-(isopropylamino)benzotrifluoride is

dissolved in a suitable solvent, typically a mixture of water and an organic co-solvent like

methanol, to ensure solubility.

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) while

the pH is continuously monitored using a calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point, where half of the

amine groups are protonated.

Application in Drug Development
Role as a Pharmaceutical Intermediate
3-Amino-4-(isopropylamino)benzotrifluoride serves as a key starting material or

intermediate in the synthesis of more complex pharmaceutical molecules. Its structural

features, including the primary and secondary amine groups and the trifluoromethyl-substituted

aromatic ring, make it a valuable synthon for creating a diverse range of compounds.
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Experimental Workflow for a Pharmaceutical Intermediate
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Experimental workflow for a pharmaceutical intermediate.

Context in Serotonin Signaling Pathway
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The use of 3-Amino-4-(isopropylamino)benzotrifluoride as a building block for SSRIs places

it in the context of modulating the serotonin signaling pathway. SSRIs function by blocking the

reuptake of serotonin from the synaptic cleft, thereby increasing its availability to bind to

postsynaptic receptors. This modulation is a key therapeutic strategy for depression and other

mood disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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